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Compound of Interest

Compound Name: 4-Cyano-2,6-difluorobenzoic acid

Cat. No.: B574566

An In-depth Technical Guide on 4-Cyano-2,6-difluorobenzoic Acid

This technical guide provides essential information regarding the chemical properties of 4-
Cyano-2,6-difluorobenzoic acid, tailored for researchers, scientists, and professionals in drug
development.

Compound Overview

4-Cyano-2,6-difluorobenzoic acid is an aromatic carboxylic acid. Its structure is characterized
by a benzoic acid core with two fluorine atoms at the 2 and 6 positions and a cyano group (-
CN) at the 4 position of the benzene ring.[1] This specific arrangement of functional groups,
including the acidic carboxylic acid moiety, the electron-withdrawing fluorine atoms, and the
reactive cyano group, makes it a valuable intermediate in organic synthesis.[1] It is particularly
utilized in the creation of more complex molecules for pharmaceuticals and agrochemicals.[1]

Chemical Properties

The fundamental molecular properties of 4-Cyano-2,6-difluorobenzoic acid are summarized
in the table below. These data are critical for stoichiometric calculations in synthesis, as well as
for analytical characterization.
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Property Value

Molecular Formula CsH3F2NO2[1][2][3]
Molecular Weight 183.11 g/mol [2][3]
CAS Number 181073-82-5

Structural and Relational Information

To illustrate the relationship between the compound's hame and its core chemical identifiers,
the following diagram is provided.

{4-Cyano-2,6-difluorobenzoic Acid | CAS: 181073-82-5}

has

{Molecular Formula | CsH3zF2NOz2} {Molecular Weight | 183.11}

Click to download full resolution via product page

Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [4-Cyano-2,6-difluorobenzoic acid molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b574566#4-cyano-2-6-difluorobenzoic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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